Cas no 1258440-70-8 (1,1-Dimethylethyl 5-methyl-6-oxo-3,4,6,7,8,8a-hexahydro-2(1H)-isoquinolinecarboxylate)

• Product Name: 1,1-Dimethylethyl 5-methyl-6-oxo-3,4,6,7,8,8a-hexahydro-2(1H)-isoquinolinecarboxylate
• CAS No: 1258440-70-8
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 2117538
• Update Time: 2023-08-04

1,1-Dimethylethyl 5-methyl-6-oxo-3,4,6,7,8,8a-hexahydro-2(1H)-isoquinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-methyl-6-oxo-3,4,6,7,8,8a-hexahydroisoquinoline-2(1H)-carboxylate
• GRVBKAOLVAATPH-UHFFFAOYSA-N
• 1,1-dimethylethyl 5-methyl-6-oxo-3,4,6,7,8,8a-hexahydro-2(1H)-isoquinolinecarboxylate
• 1,1-Dimethylethyl 5-methyl-6-oxo-3,4,6,7,8,8a-hexahydro-2(1H)-isoquinolinecarboxylate

• Inchi： 1S/C15H23NO3/c1-10-12-7-8-16(14(18)19-15(2,3)4)9-11(12)5-6-13(10)17/h11H,5-9H2,1-4H3
• InChI Key： GRVBKAOLVAATPH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2=C(C)C(CCC2C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 431
• Topological Polar Surface Area: 46.6